Cas no 1346542-63-9 (2-Chloro-1-(6-(trifluoromethyl)pyridin-2-yl)ethan-1-one)
2-Chloro-1-(6-(trifluoromethyl)pyridin-2-yl)ethan-1-one is a versatile chemical intermediate featuring a reactive chloroacetyl group attached to a trifluoromethyl-substituted pyridine scaffold. The trifluoromethyl group enhances its electron-withdrawing properties, making it valuable in the synthesis of pharmaceuticals, agrochemicals, and specialty materials. Its pyridine core contributes to stability and reactivity, while the chloroacetyl moiety facilitates further functionalization through nucleophilic substitution or condensation reactions. This compound is particularly useful in constructing heterocyclic frameworks and fluorinated derivatives. High purity and consistent quality ensure reliable performance in research and industrial applications. Proper handling is required due to its reactivity.
1346542-63-9 structure
Product Name:2-Chloro-1-(6-(trifluoromethyl)pyridin-2-yl)ethan-1-one
CAS No:1346542-63-9
MF:C8H5ClF3NO
MW:223.579611539841
MDL:MFCD32696236
CID:4781809
Update Time:2025-10-15
2-Chloro-1-(6-(trifluoromethyl)pyridin-2-yl)ethan-1-one Chemical and Physical Properties
Names and Identifiers
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- 2-Chloro-1-(6-(trifluoromethyl)pyridin-2-yl)ethan-1-one
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- MDL： MFCD32696236
- Inchi： 1S/C8H5ClF3NO/c9-4-6(14)5-2-1-3-7(13-5)8(10,11)12/h1-3H,4H2
- InChI Key： XOJXGDWFKSZQMR-UHFFFAOYSA-N
- SMILES： ClCC(C1=CC=CC(C(F)(F)F)=N1)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 219
- XLogP3: 2.4
- Topological Polar Surface Area: 30
2-Chloro-1-(6-(trifluoromethyl)pyridin-2-yl)ethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 223065-500mg |
2-Chloro-1-(6-(trifluoromethyl)pyridin-2-yl)ethan-1-one, 95% min |
1346542-63-9 | 95% | 500mg |
$1050.00 | 2023-09-06 | |
| Matrix Scientific | 223065-1g |
2-Chloro-1-(6-(trifluoromethyl)pyridin-2-yl)ethan-1-one, 95% min |
1346542-63-9 | 95% | 1g |
$1680.00 | 2023-09-06 |
2-Chloro-1-(6-(trifluoromethyl)pyridin-2-yl)ethan-1-one Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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